Cas no 55107-14-7 (Methyl 4,4-dimethyl-3-oxopentanoate)

• Product Name: Methyl 4,4-dimethyl-3-oxopentanoate
• CAS No: 55107-14-7
• MF: C₈H₁₄O₃
• MW: 158.194962978363
• MDL: MFCD00008847
• CID: 56701
• PubChem ID: 99597
• Update Time: 2025-04-18

Methyl 4,4-dimethyl-3-oxopentanoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4,4-dimethyl-3-oxopentanoate
• Methyl pivaloylacetate
• Methyl 4,4-Dimethyl-3-oxovalerate
• 4,4-DIMETHYL-3-OXOVALERIC ACID METHYL ESTER
• Pivaloylacetic Acid Methyl Ester
• Pentanoic acid, 4,4-dimethyl-3-oxo-, methyl ester
• Methyl 4,4,4-trimethylacetoacetate
• Methyl 4,4,4-trimethyl-3-oxobutanoate
• 99CQ34TA4Y
• XTXCFTMJPRXBBC-UHFFFAOYSA-N
• Methyl pivaloylacetate, 98%
• Benzyl(S)-(-)-Lactate
• DSSTox_CID_22149
• DSSTox_RID_7
• DTXCID0022149
• DTXSID2042149
• Methyl 4,4-trimethyl-3-oxobutanoate
• A830491
• SCHEMBL204758
• AKOS000119686
• pivaloyl acetic acid methyl ester
• 1-METHOXY-4,4-DIMETHYL-1,3-DIOXOPENTANE
• Methyl 4,4-dimethyl-3-oxopentanoate, 99%
• EINECS 259-481-2
• MFCD00008847
• Pentanoic acid,4-dimethyl-3-oxo-, methyl ester
• Methylpivaloylacetate
• NSC246205
• 4,4-dimethyl-3-oxo-hexanoate
• Q27272200
• AMY11248
• METHYL TERT-BUTYLCARBONYLACETATE
• Tox21_301364
• FT-0640292
• NS00033240
• (S)-2-hydroxy-2-methyl-3-phenylpropanoate
• InChI=1/C8H14O3/c1-8(2,3)6(9)5-7(10)11-4/h5H2,1-4H3
• EN300-21400
• NSC-246205
• XTXCFTMJPRXBBC-UHFFFAOYSA-
• methyl-4,4-dimethyl-3-oxovalerate
• H11311
• 55107-14-7
• STR00744
• NCGC00255833-01
• 4,4-dimethyl-3-oxo-pentanoic acid methyl ester
• CHEMBL3182661
• UNII-99CQ34TA4Y
• CAS-55107-14-7
• P1031
• F0001-1446
• CS-0071910
• SY049771
• 4,4-dimethyl-3-oxopentanoic acid methyl ester
• METHYL-4,4-DIMETHYL-3-OXOPENTANOATE
• NSC 246205
• A8117
• Methyl 3-oxo-4,4-dimethylpentanoate
• DB-052687
• STL183251

• MDL： MFCD00008847
• Inchi： 1S/C8H14O3/c1-8(2,3)6(9)5-7(10)11-4/h5H2,1-4H3
• InChI Key： XTXCFTMJPRXBBC-UHFFFAOYSA-N
• SMILES： O=C(CC(=O)OC)C(C)(C)C
• BRN： 1764796

Computed Properties

• Exact Mass: 158.09400
• Monoisotopic Mass: 158.094
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 1.4
• Topological Polar Surface Area: 43.4

Experimental Properties

• Color/Form: liquid
• Density: 0.99 g/mL at 25 °C(lit.)
• Boiling Point: 67-70 °C/13 mmHg(lit.)
• Flash Point: Degrees Fahrenheit:170.6°F
  Degrees Celsius:77°C
  
• Refractive Index: n20/D 1.487(lit.)
• PSA: 43.37000
• LogP: 1.16470
• Solubility: Water soluble
• Vapor Pressure: 0.4 mmHg ( 20 °C)

Methyl 4,4-dimethyl-3-oxopentanoate Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36/37/39
• Hazardous Material Identification：
• Safety Term：S26;S36/37/39
• TSCA：Yes
• Risk Phrases：R36/37/38
• Storage Condition：Keep away from high temperature, sparks, flames and fire sources. Keep container closed when not in use. Store in tightly closed containers. Store in a cool, dry, well ventilated area away from incompatible substances.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Keto acids and derivatives Beta-keto acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters